Cas no 82584-14-3 (2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-)

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- structure
82584-14-3 structure
Product Name:2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-
CAS No:82584-14-3
MF:C12H14O2
MW:190.238363742828
CID:687455
Update Time:2024-01-23

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-
    • 1-(3,4-dihydro-1H-isochromen-1-yl)propan-2-one
    • 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-2-propanone (ACI)
    • (-)-(Isochroman-1-yl)acetone
    • Inchi: 1S/C12H14O2/c1-9(13)8-12-11-5-3-2-4-10(11)6-7-14-12/h2-5,12H,6-8H2,1H3
    • InChI Key: VZHBSYGSBXVCBK-UHFFFAOYSA-N
    • SMILES: O=C(CC1C2C(=CC=CC=2)CCO1)C

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02686-5g
1-(IsochroMan-1-yl)propan-2-one
82584-14-3 95%
5g
$3599 2023-09-07

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-1-oxo-, tetrafluoroborate(1-) (1:1) Catalysts: Trifluoroacetic acid ,  Copper(II) triflate Solvents: Dichloromethane ;  16 - 32 h, rt
Reference
Catalyzed Selective Direct α and γ Alkylation of Aldehydes with Cyclic Benzyl Ethers by Using T+BF4- in the Presence of an Inexpensive Organic Acid or Anhydride
Richter, Heinrich; et al, Chemistry - A European Journal, 2011, 17(41), 11622-11627

Production Method 2

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ,  Acetone
Reference
Synthesis and antiulcer activity of [(isochroman-1-yl)alkyl]amines. I
Yamato, Masatoshi; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(5), 1758-65

Production Method 3

Reaction Conditions
1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-, 1-oxide hexafluorophosphate(1-) (1:1) Solvents: 1,2-Dichloroethane ;  45 min, 70 °C
Reference
Decarboxylative alkylation of β-keto acids with isochromans under oxidative conditions
Chen, Yan; et al, Chinese Journal of Chemistry, 2013, 31(1), 37-39

Production Method 4

Reaction Conditions
1.1 Catalysts: Sodium ethoxide
Reference
Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds
Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Methanesulfonic acid Solvents: Acetonitrile ;  3 - 4 h, rt
Reference
Electrochemical Cross-Dehydrogenative Coupling of Isochroman and Unactivated Ketones
Cao, Huan; et al, Journal of Organic Chemistry, 2023, 88(7), 4145-4154

Production Method 6

Reaction Conditions
1.1 Reagents: Methylium, triphenyl-, perchlorate (1:1) Solvents: Dichloromethane ;  2 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Structurally Diverse α-Substituted Benzopyran Synthesis through a Practical Metal-Free C(sp3)-H Functionalization
Chen, Wenfang; et al, Organic Letters, 2014, 16(22), 5988-5991

Production Method 7

Reaction Conditions
Reference
Isochroman derivatives
, Japan, , ,

Production Method 8

Reaction Conditions
1.1 -
2.1 Catalysts: Sodium ethoxide
Reference
Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds
Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Raw materials

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Preparation Products

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.